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Compound of Interest

(R)-3-Amino-4-hydroxybutanoic
Compound Name: ”
aci

Cat. No.: B555399

The following guide provides essential safety and logistical information for the proper disposal
of (R)-3-Amino-4-hydroxybutanoic acid, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring personnel
safety and regulatory compliance.

Hazard Identification and Chemical Properties

Before handling or disposing of (R)-3-Amino-4-hydroxybutanoic acid, it is crucial to be aware
of its potential hazards. According to its Safety Data Sheet (SDS), this compound is classified
as an irritant.[1] Always consult your institution's specific safety protocols and the most current
SDS for any chemical you handle.

Summary of Chemical and Hazard Data
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Property Value Reference
Chemical Formula CaH9NOs3 [1]
Molecular Weight 119.12 g/mol [1]
CAS Number 16504-56-6 [1]
Appearance White Powder/Solid [2]
Boiling Point 374.5°C at 760 mmHg [1]

GHS Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[1]

GHS Signal Word

Warning

[1]

Incompatibilities

Strong acids/alkalis, strong

oxidizing/reducing agents.

[1]

Note: While the SDS for the specific (R)-isomer indicates these hazards[1], the SDS for the
racemic mixture (DL-4-Amino-3-hydroxybutyric acid) may classify it as non-hazardous|2].

Prudent laboratory practice dictates following the more stringent hazard classification.

Personal Protective Equipment (PPE)

To mitigate risks associated with handling and disposal, all personnel must wear appropriate

PPE.

e Hand Protection: Wear chemically compatible gloves.

o Eye/Face Protection: Use safety glasses with side-shields or goggles.[3]

o Skin and Body Protection: A lab coat is required. Ensure skin is not exposed.

» Respiratory Protection: Use only in areas with appropriate exhaust ventilation, such as a

chemical fume hood, to avoid inhalation of dust.[1]
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Step-by-Step Disposal Protocol

Disposal of (R)-3-Amino-4-hydroxybutanoic acid must comply with federal, state, and local
regulations.[1] It is categorized as chemical waste and must not be disposed of in the regular
trash or down the sanitary sewer.[4][5]

Step 1: Waste Segregation

¢ Do not mix (R)-3-Amino-4-hydroxybutanoic acid waste with other incompatible waste
streams.[6] It should be kept separate from strong acids, bases, and oxidizing or reducing
agents to prevent hazardous reactions.[1]

Step 2: Containerization

o Collect solid waste in a clearly labeled, sealable container that is compatible with the
chemical.[6][7] The original container is often the best choice for storing waste.[8]

e Ensure the container is in good condition, free of leaks or external residue.[8]
Step 3: Labeling

o Label the waste container clearly. The label should include:

o

The full chemical name: "(R)-3-Amino-4-hydroxybutanoic acid"

The words "Hazardous Waste"

o

[¢]

A description of the hazards (e.g., "Irritant,” "Skin/Eye Irritant”)

The date accumulation started.

[¢]

o The name of the principal investigator or lab group.
Step 4: Storage

» Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory.[5]
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e The SAA should be at or near the point of generation and under the control of laboratory
personnel.[7]

o Keep the waste container closed at all times except when adding waste.[5][8]
Step 5: Arrange for Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the chemical waste.[5]

» Do not attempt to treat or neutralize the chemical waste unless it is part of a documented
experimental procedure.[9]

Spill and Emergency Procedures

In the event of a spill, follow these procedures:

Ensure Area is Ventilated: Avoid breathing dust.[1]

o Personal Protection: Wear the appropriate PPE as described in Section 2 before attempting
cleanup.

o Containment: For a solid spill, carefully sweep up the material and place it into a suitable,
labeled container for disposal.[2][3] Avoid generating dust.

o Decontamination: Clean the spill area thoroughly.
o First Aid:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, removing contact
lenses if present. Seek prompt medical attention.[1]

o Skin: Rinse skin thoroughly with large amounts of water and remove contaminated
clothing.[1]

o Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.[1]
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Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of (R)-3-
Amino-4-hydroxybutanoic acid.
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Waste Generated:
(R)-3-Amino-4-hydroxybutanoic acid

l

Assess Hazards:
- Skin Irritant (H315)
- Eye Irritant (H319)
- Respiratory Irritant (H335)

l

Don Appropriate PPE:
- Gloves
- Goggles
- Lab Coat

Segregate Waste:
Is it unmixed solid waste?

No, it's mixed

Keep separate from
Yes | incompatible materials
(strong acids/bases, etc.)

Place in a compatible,
sealed container.

Label Container:

- Chemical Name
- 'Hazardous Waste'
- Hazard Info & Date

Store in designated
Satellite Accumulation Area.

Contact EHS for
waste pickup.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (R)-3-Amino-4-hydroxybutanoic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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